Cas no 154010-80-7 (1,3,6,8-Tetrahydroimidazo[4,5-e]benzimidazole-2,7-dione)

1,3,6,8-Tetrahydroimidazo[4,5-e]benzimidazole-2,7-dione structure
154010-80-7 structure
Product Name:1,3,6,8-Tetrahydroimidazo[4,5-e]benzimidazole-2,7-dione
CAS No:154010-80-7
MF:C8H6N4O2
MW:190.158840656281
CID:106417
Update Time:2023-08-02

1,3,6,8-Tetrahydroimidazo[4,5-e]benzimidazole-2,7-dione Chemical and Physical Properties

Names and Identifiers

    • Benzo[1,2-d:3,4-d']diimidazole-2,7-dione,1,3,6,8-tetrahydro- (9CI)
    • Benzo[1,2-d:3,4-d]diimidazole-2,7-dione, 1,3,6,8-tetrahydro- (9CI)
    • 6,8-Dihydrobenzo[1,2-d:3,4-d']diimidazole-2,7(1H,3H)-dione
    • 1,3,6,8-Tetrahydroimidazo[4,5-e]benzimidazole-2,7-dione
    • Inchi: 1S/C8H6N4O2/c13-7-9-3-1-2-4-6(5(3)11-7)12-8(14)10-4/h1-2H,(H2,9,11,13)(H2,10,12,14)
    • InChI Key: OEMCQZJEQSVPQB-UHFFFAOYSA-N
    • SMILES: O=C1NC2=CC=C3C(=C2N1)NC(N3)=O

Computed Properties

  • Exact Mass: 190.049
  • Monoisotopic Mass: 190.049
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 82.3
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